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Compound of Interest

Compound Name: Norpseudoephedrine

Cat. No.: B1213554

For Immediate Use by Laboratory Professionals

This document provides a comprehensive guide to the necessary personal protective
equipment (PPE), handling procedures, and disposal protocols for Norpseudoephedrine.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and to
maintain compliance with regulatory standards. This information is intended for researchers,
scientists, and drug development professionals working with this compound.

Personal Protective Equipment and Exposure Limits

While a specific Occupational Exposure Limit (OEL) for Norpseudoephedrine has not been
established, it is recommended to handle it with the same precautions as similar compounds
due to its pharmacological activity. The following table summarizes the recommended PPE and
provides exposure limit data for the closely related compound, Amphetamine, as a
conservative surrogate.
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Parameter

Specification

Rationale & Citation

Occupational Exposure

Occupational Exposure Limit
(OEL)

No established OEL for
Norpseudoephedrine. Handle
as a potent psychoactive

compound.

Based on the lack of specific
data in available safety data

sheets.

Surrogate OEL (Amphetamine)

TWA: 0.5 mg/m?3

As a comparable value for a
structurally and
pharmacologically similar

substance.

Hand Protection

Glove Type

Nitrile, disposable

Offers good resistance to a
range of chemicals and
provides a visible indication of

tears or punctures.[1]

Glove Thickness

> 5 mil

Thicker gloves generally
provide greater chemical
resistance. For incidental
contact, this thickness is

appropriate.

Breakthrough Time

> 15 minutes for incidental
splash contact with similar

chemicals.

Specific breakthrough time for
Norpseudoephedrine is not
available. This is a general
guideline for short-term

protection against splashes.[1]

Eye Protection

Primary

Safety glasses with side

shields

Provides basic protection
against splashes and airborne

particles.

For Splash Hazard

Chemical splash goggles

Recommended when there is

a higher risk of splashing.
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Skin and Body Protection

Protects skin and personal

Protective Clothing Laboratory coat ] o
clothing from contamination.

Respiratory Protection

) N ) Engineering controls are the
) Work in a certified chemical ] o
Standard Operations primary method for minimizing
fume hood ) i
inhalation exposure.

NIOSH-approved respirator To be used when engineering
If Fume Hood is Not Available with appropriate cartridges for controls are insufficient to
or for Spills organic vapors and maintain exposure below

particulates acceptable limits.

Operational Plan for Handling Norpseudoephedrine

This step-by-step guide outlines the procedures for the safe handling of Norpseudoephedrine

from receipt to disposal.

Pre-Handling Procedures

» Training: All personnel must be trained on the hazards of Norpseudoephedrine, the
appropriate use of PPE, and emergency procedures. This training should be documented.

» Area Designation: Designate a specific area within the laboratory for handling
Norpseudoephedrine. This area should be clearly marked.

» Equipment Preparation: Ensure a certified chemical fume hood is operational. Have all
necessary PPE, spill kit materials, and waste containers readily available.

e SDS Review: All personnel must review the Safety Data Sheet (SDS) for
Norpseudoephedrine before commencing any work.

Handling Procedures

e Personal Protective Equipment: Don the appropriate PPE as specified in the table above
before entering the designated handling area.
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» Weighing and Transfer: All weighing and transfers of solid Norpseudoephedrine must be
conducted within a chemical fume hood to minimize the risk of inhalation.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

e Avoid Contamination: Do not touch common surfaces such as doorknobs, phones, or
computer keyboards with gloved hands.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Storage

e Secure Storage: Store Norpseudoephedrine in a well-ventilated, locked cabinet, separate
from incompatible materials.

o Labeling: Ensure the container is clearly labeled with the chemical name and any relevant
hazard warnings.

Spill Response

o Evacuation: In the event of a large spill, evacuate the immediate area and alert others.

o Small Spills (inside a fume hood):

o

Wear appropriate PPE, including a respirator if necessary.

o

Contain the spill with absorbent material.

[¢]

Carefully collect the absorbed material into a designated hazardous waste container.

[¢]

Decontaminate the area with a suitable cleaning agent.
o Large Spills (outside a fume hood):
o Evacuate the laboratory and prevent re-entry.

o Contact the institution's environmental health and safety (EHS) department immediately.
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Disposal Plan

The disposal of Norpseudoephedrine must comply with all local, state, and federal
regulations, particularly those set forth by the Drug Enforcement Administration (DEA) for
controlled substances. The primary goal is to render the substance "non-retrievable."

Waste Segregation and Collection

» Solid Waste: Collect all solid waste contaminated with Norpseudoephedrine (e.g., weighing
paper, contaminated gloves, absorbent pads) in a clearly labeled, sealed hazardous waste
container.

» Liquid Waste: Collect all liquid waste containing Norpseudoephedrine in a separate,
compatible, and clearly labeled hazardous waste container.

e Sharps: Any sharps contaminated with Norpseudoephedrine must be disposed of in a
designated sharps container for hazardous waste.

On-Site Neutralization (if permissible by institutional
policy)

o For small quantities, chemical neutralization may be an option to render the substance non-

retrievable. This should only be performed by trained personnel following a validated and
approved protocol.

Final Disposal

o Licensed Waste Hauler: All hazardous waste containing Norpseudoephedrine must be
disposed of through a licensed hazardous waste disposal company that is authorized to
handle controlled substances.

o Documentation: Maintain a detailed log of all Norpseudoephedrine waste generated and
disposed of, in accordance with DEA regulations. This includes the date, quantity, and
method of disposal, with signatures of two authorized employees witnessing the process.[2]

Visual Workflow for Safe Handling and Disposal

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1213554?utm_src=pdf-body
https://www.benchchem.com/product/b1213554?utm_src=pdf-body
https://www.benchchem.com/product/b1213554?utm_src=pdf-body
https://www.benchchem.com/product/b1213554?utm_src=pdf-body
https://www.benchchem.com/product/b1213554?utm_src=pdf-body
https://www.benchchem.com/product/b1213554?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3425554/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of Norpseudoephedrine.

Start: Receive Norpseudoephedrine

\

Pre-Handling:
- Training
- Area Designation
- Equipment Prep
- SDS Review

Don Appropriate PPE:

- Nitrile Gloves
- Lab Coat
- Safety Glasses

Handling in Fume Hood:
- Weighing & Transfer
- Solution Preparation

//

Secure Storage:
- Locked Cabinet Spill Occurs?
- Labeled Container

Spill Response:
- Evacuate (if large)
- Contain & Clean
- Contact EHS

Waste Generation:
- Contaminated PPE
- Unused Material
- Solutions

Waste Segregation:
- Solid
- Liquid
- Sharps

Disposal:
Render Non-Retrievable

Licensed Hazardous Waste Hauler

Documentation:
- Disposal Log
- Witness Signatures

End
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Caption: Workflow for Safe Handling and Disposal of Norpseudoephedrine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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